11beta-Chloromethylestradiol
Overview
Description
11beta-Chloromethylestradiol is a 3-hydroxy steroid.
Scientific Research Applications
1. Use in Imaging and Biological Studies
The synthesis of modified estradiol derivatives, such as 11beta-perfluorohexylestradiol, highlights the application of these compounds in biological studies. Specifically, these derivatives are utilized for imaging the distribution of the ERalpha estradiol receptor in cells using secondary ion mass spectrometry. This synthesis and application indicate the potential utility of 11beta-Chloromethylestradiol in similar biological and imaging studies (Agouridas et al., 2005).
2. Inhibitor Development for Metabolic Diseases
Selective inhibitors of 11beta-hydroxysteroid dehydrogenase type 1 (11beta-HSD1), such as benzothiazole derivatives, have shown potential as treatments for metabolic diseases like diabetes mellitus type 2 or obesity. Research into these inhibitors, including the study of benzothiazole derivatives, provides insight into the possible therapeutic applications of 11beta-Chloromethylestradiol in addressing metabolic disorders (Su et al., 2006).
3. Role in Hormone Action and Metabolic Syndrome
11beta-Hydroxysteroid dehydrogenase type 1, closely related to 11beta-Chloromethylestradiol, plays a significant role in the regulation of glucocorticoid response in different tissues. Understanding this enzyme's function can shed light on the pathophysiology of diseases like obesity, the metabolic syndrome, and even osteoporosis. The potential for therapeutic inhibition of 11beta-HSD1, which is conceptually similar to the action of 11beta-Chloromethylestradiol, remains a promising area of research (Tomlinson et al., 2004).
4. Affinity Labeling for Estrogen Receptors
Research involving 11beta-Chloromethylestradiol has demonstrated its potential as an affinity labeling reagent for estrogen receptors. Studies suggest that this compound forms stable complexes with estrogen receptors, which can be crucial for understanding estrogen action and potentially developing new diagnostic and therapeutic strategies for estrogen receptor-positive tumors (Ratajczak et al., 1988).
5. Design of DNA-Damaging Agents in Cancer Therapy
The synthesis of DNA-damaging agents linked to steroid ligands, similar to 11beta-Chloromethylestradiol, highlights its potential application in cancer therapy. Such complexes demonstrate the ability to disrupt DNA repair pathways in tumor cells and induce apoptosis, opening avenues for treating cancers, particularly those resistant to traditional therapies (Marquis et al., 2005).
properties
CAS RN |
71794-60-0 |
|---|---|
Product Name |
11beta-Chloromethylestradiol |
Molecular Formula |
C19H25ClO2 |
Molecular Weight |
320.9 g/mol |
IUPAC Name |
(8S,9R,11S,13S,14S,17S)-11-(chloromethyl)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
InChI |
InChI=1S/C19H25ClO2/c1-19-9-12(10-20)18-14-5-3-13(21)8-11(14)2-4-15(18)16(19)6-7-17(19)22/h3,5,8,12,15-18,21-22H,2,4,6-7,9-10H2,1H3/t12-,15+,16+,17+,18-,19+/m1/s1 |
InChI Key |
CADGCTOWBAPSFQ-OQFXVXKWSA-N |
Isomeric SMILES |
C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)O)CCl |
SMILES |
CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CCl |
Canonical SMILES |
CC12CC(C3C(C1CCC2O)CCC4=C3C=CC(=C4)O)CCl |
synonyms |
11 beta-chloromethylestradiol 11-beta-chloromethyl-estradiol Org 4333 Org-4333 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[[(2S,3R)-3-amino-6-(methylaminomethyl)-3,4-dihydro-2H-pyran-2-yl]oxy]-2-hydroxy-cyclohexoxy]-5-methyl-4-(methylamino)tetrahydropyran-3,5-diol](/img/structure/B1197984.png)
